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Compound of Interest

Compound Name: (-)-GSK598809

Cat. No.: B8085408 Get Quote

Application Notes: (-)-GSK598809
Introduction

(-)-GSK598809 is a potent and selective inhibitor of RIPK1 (Receptor-Interacting Protein

Kinase 1), a critical regulator of cellular necroptosis and inflammation. Its ability to modulate

these pathways makes it a valuable tool for in vitro research into conditions such as ischemic

injury, neurodegenerative diseases, and inflammatory disorders. Proper dissolution and

handling are paramount to ensure experimental reproducibility and accuracy. These application

notes provide detailed protocols for the solubilization and use of (-)-GSK598809 for in vitro

experiments.
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Parameter Value

IUPAC Name

(S)-4-(4-(4-(aminomethyl)-6-chloro-3'-

(trifluoromethyl)-[1,1'-biphenyl]-2-yl)-1H-pyrazol-

1-yl)-N,N-dimethylpiperidine-1-carboxamide

Synonyms GSK'809

Molecular Formula C29H32ClF3N6O

Molecular Weight 589.05 g/mol

CAS Number 1627503-67-4

Solubility Data
For in vitro experiments, (-)-GSK598809 should first be dissolved in a 100% organic solvent,

such as Dimethyl Sulfoxide (DMSO), to create a high-concentration stock solution. This stock

can then be serially diluted in aqueous culture medium to achieve the desired final working

concentration. It is crucial to ensure the final concentration of the organic solvent in the culture

medium is minimal (typically <0.1%) to avoid solvent-induced cytotoxicity.

Solvent Solubility

DMSO ≥ 31 mg/mL (≥ 52.63 mM)

Ethanol Insoluble

Water Insoluble

Note: Data is based on available information and may vary slightly between batches.

Experimental Protocols
1. Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (-)-GSK598809 in DMSO.

Materials:
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(-)-GSK598809 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes

Calibrated precision balance

Vortex mixer

Procedure:

Weigh the Compound: Accurately weigh out 1 mg of (-)-GSK598809 powder and transfer it

to a sterile polypropylene tube.

Calculate Solvent Volume: To create a 10 mM stock solution from 1 mg of the compound

(MW: 589.05 g/mol ), calculate the required volume of DMSO.

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.01 mol/L * 589.05 g/mol ) = 0.0001697 L

Volume (µL) = 169.77 µL

Dissolution: Add 169.77 µL of anhydrous DMSO to the tube containing the compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store at -20°C for short-term storage (1-2 months) or -80°C for long-term storage (up

to 6 months).

2. Preparation of Working Solutions

This protocol outlines the serial dilution of the 10 mM stock solution to prepare working

solutions for cell culture experiments.
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Materials:

10 mM (-)-GSK598809 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

Sterile microtubes or microplate

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an

intermediate dilution. For example, add 10 µL of the 10 mM stock to 990 µL of cell culture

medium to create a 100 µM solution.

Final Dilution: Serially dilute the intermediate solution with culture medium to achieve the

desired final concentrations (e.g., 10 µM, 1 µM, 100 nM, 10 nM). Ensure the final DMSO

concentration remains below 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the culture medium without the compound. This is essential to distinguish the effects of the

compound from those of the solvent.

Application: Immediately add the prepared working solutions (and vehicle control) to your cell

cultures.
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Caption: Workflow for preparing (-)-GSK598809 solutions.
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Caption: Inhibition of RIPK1 by (-)-GSK598809 in signaling.
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To cite this document: BenchChem. [How to dissolve (-)-GSK598809 for in vitro
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8085408#how-to-dissolve-gsk598809-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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